Cas no 93942-20-2 (N-(2-((2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)amino)ethyl)octadeca-9,12-dien-1-amide)

• Product Name: N-(2-((2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)amino)ethyl)octadeca-9,12-dien-1-amide
• CAS No: 93942-20-2
• MF: C₂₆H₅₃N₅O
• MW: 451.731926679611
• CID: 815856
• PubChem ID: 6366313
• Update Time: 2025-04-19

N-(2-((2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)amino)ethyl)octadeca-9,12-dien-1-amide Chemical and Physical Properties

Names and Identifiers

• N-(2-((2-((2-((2-Aminoethyl)amino)ethyl)amino)ethyl)amino)ethyl)octadeca-9,12-dien-1-amide
• N-[2-[[2-[[2-[(2-aminoethyl)amino]ethyl]amino]ethyl]amino]ethyl]octadeca-9,12-dien-1-amide
• N-[2-[2-[2-(2-aminoethylamino)ethylamino]ethylamino]ethyl]octadeca-9,12-dienamide
• EINECS 300-570-3
• 93942-20-2

• Inchi： 1S/C26H53N5O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26(32)31-25-24-30-23-22-29-21-20-28-19-18-27/h6-7,9-10,28-30H,2-5,8,11-25,27H2,1H3,(H,31,32)/b7-6+,10-9+
• InChI Key： IGTHUKCHFWQYHW-AVQMFFATSA-N
• SMILES： O=C(CCCCCCC/C=C/C/C=C/CCCCC)NCCNCCNCCNCCN

Computed Properties

• Exact Mass: 451.42501133g/mol
• Monoisotopic Mass: 451.42501133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 25
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.2Ų